molecular formula C11H11N5O3S B2666502 6-hydroxy-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)pyrimidine-4-carboxamide CAS No. 2034361-26-5

6-hydroxy-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)pyrimidine-4-carboxamide

Cat. No. B2666502
CAS RN: 2034361-26-5
M. Wt: 293.3
InChI Key: LNUHEMODQDBTAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-hydroxy-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)pyrimidine-4-carboxamide, also known as THZ1, is a small molecule inhibitor that has garnered significant interest in the scientific community due to its potential applications in cancer treatment. THZ1 is a selective inhibitor of cyclin-dependent kinase 7 (CDK7), an enzyme that plays a critical role in the regulation of transcription.

Scientific Research Applications

Synthesis and Biological Evaluation of Pyrimidine Derivatives

  • Pyrimidine derivatives have been synthesized for their potential antimicrobial activities. The preparation of these derivatives involves complex chemical reactions starting from 4,6-Diamino-1H-pyrimidine-2-thione, leading to the creation of various compounds with promising antimicrobial properties (Sayed, Shamroukh, & Rashad, 2006).

Antimicrobial and Anti-inflammatory Agents

  • Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized. These compounds were evaluated as cyclooxygenase inhibitors and demonstrated significant analgesic and anti-inflammatory activities, highlighting their therapeutic potential (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Structural Modifications and Aggregation Insights

  • Research on thiazolopyrimidines has provided insights into their conformational features and how structural modifications affect supramolecular aggregation. This study elucidates the impact of substituents on the molecular interactions and packing features of these compounds, which is crucial for designing drugs with improved solubility and efficacy (Nagarajaiah & Begum, 2014).

Methylglyoxal in Food and Organisms

  • Methylglyoxal, a reactive alpha-oxoaldehyde, forms advanced glycation end-products in proteins, which are associated with diabetes and neurodegenerative diseases complications. Understanding its formation, detoxification, and effects on health is crucial for developing strategies to mitigate its adverse effects (Nemet, Varga-Defterdarović, & Turk, 2006).

Antimicrobial Activity of Thiazolopyrimidine Derivatives

  • N,5-Diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides have been synthesized and evaluated for their antimicrobial activity, indicating the significance of these compounds in developing new antimicrobial agents (Gein, Zamaraeva, Buzmakova, Odegova, & Gein, 2015).

properties

IUPAC Name

N-[4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyrimidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11N5O3S/c1-12-8(17)2-6-4-20-11(15-6)16-10(19)7-3-9(18)14-5-13-7/h3-5H,2H2,1H3,(H,12,17)(H,13,14,18)(H,15,16,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LNUHEMODQDBTAE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)CC1=CSC(=N1)NC(=O)C2=CC(=O)NC=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-hydroxy-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)pyrimidine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.